Cas no 1706275-92-4 (1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone)

• Product Name: 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone
• CAS No: 1706275-92-4
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6295734
• PubChem ID: 90627105
• Update Time: 2025-06-08

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS025100568
• 1706275-92-4
• F6471-2524
• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone
• 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-thiophen-2-ylethanone
• 1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C13H15NOS/c15-13(9-12-5-2-8-16-12)14-10-3-1-4-11(14)7-6-10/h1-3,5,8,10-11H,4,6-7,9H2
• InChI Key： IRKXBWUIHYRJOC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1C2C=CCC1CC2)=O

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.6Ų

Additional information on 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone

Introduction to 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone (CAS No. 1706275-92-4) and Its Emerging Applications in Chemical Biology

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone, identified by its CAS number 1706275-92-4, is a structurally complex organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of tricyclic scaffolds featuring an azabicyclo[3.2.1]octane core, which is known for its unique conformational flexibility and potential biological activity. The presence of a thiophene ring at the C-2 position further enhances its pharmacophoric properties, making it a promising candidate for drug discovery and development.

The stereochemistry of the 1R,5S configuration at the azabicyclo[3.2.1]octane ring is particularly noteworthy, as it influences the molecule's interactions with biological targets. This stereochemical arrangement has been carefully optimized to maximize binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. The combination of these structural features positions 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone as a versatile scaffold for exploring new pharmacological pathways.

In recent years, there has been a growing interest in tricyclic compounds due to their ability to mimic natural product scaffolds while offering improved metabolic stability and oral bioavailability. The azabicyclo[3.2.1]octane core, in particular, has been extensively studied for its potential in modulating various biological processes, including enzyme inhibition and receptor binding. The introduction of a thiophene moiety at the C-2 position further enhances the compound's interaction with biological targets, making it an attractive candidate for further investigation.

Recent studies have highlighted the role of 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone in modulating key biological pathways relevant to inflammation and cancer metabolism. Research indicates that this compound exhibits inhibitory activity against certain enzymes involved in pro-inflammatory signaling pathways, such as COX-2 and LOX enzymes. By targeting these pathways, the compound demonstrates potential therapeutic benefits in conditions associated with chronic inflammation.

Moreover, preliminary investigations have suggested that 1-( (1R,5S)-8-Azabicyclo[3.2.1]oct - 2 - en - 8 - yl ) - 2 - ( thiophen - 2 - yl ) ethanone may influence metabolic processes linked to cancer cell proliferation and survival. The thiophene ring has been shown to interact with mitochondrial enzymes involved in energy metabolism, potentially disrupting tumor cell growth by impairing their ability to generate ATP efficiently. This mechanism aligns with emerging strategies in oncology that aim to exploit metabolic vulnerabilities of cancer cells.

The synthesis of this compound presents unique challenges due to its tricyclic structure and stereochemical complexity. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to construct the azabicyclo[3.2.1]octane core with high enantioselectivity. These synthetic approaches not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

In terms of pharmacokinetic properties, (CAS No: 1706275 - 92 - 4) has demonstrated favorable solubility profiles in both aqueous and organic solvents, which is advantageous for formulation development and bioavailability optimization. Additionally, preliminary pharmacokinetic studies suggest moderate oral bioavailability and reasonable tissue distribution upon systemic administration.

The potential applications of (CAS No: 1706275 - 92 - 4) extend beyond anti-inflammatory and anticancer therapies; it also shows promise as a scaffold for developing novel central nervous system (CNS) agents due to its ability to cross the blood-brain barrier efficiently under certain conditions.

Future research directions include exploring derivatives of this compound with enhanced potency or selectivity through structure-based drug design approaches such as computational modeling and molecular docking studies